molecular formula C17H15NO5 B3461180 2-(benzoylamino)-3-(3-hydroxy-4-methoxyphenyl)acrylic acid

2-(benzoylamino)-3-(3-hydroxy-4-methoxyphenyl)acrylic acid

Cat. No. B3461180
M. Wt: 313.30 g/mol
InChI Key: FMGRRATWBSCEBF-UKTHLTGXSA-N
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Description

The closest compounds I found are “3-Hydroxy-4-methoxyphenylacetic acid” and "3-(3-hydroxy-4-methoxyphenyl)propionic acid" . These compounds have similar structures to the one you’re asking about, but they lack the benzoylamino group.


Molecular Structure Analysis

The molecular structure of “3-Hydroxy-4-methoxyphenylacetic acid” is represented by the SMILES string COc1ccc(CC(O)=O)cc1O . This represents a benzene ring (c1ccc(cc1)) with a methoxy group (CO) and a hydroxy group (O) attached, as well as a two-carbon chain ending in a carboxylic acid group (CC(O)=O). The structure of “2-(benzoylamino)-3-(3-hydroxy-4-methoxyphenyl)acrylic acid” would be similar, but with an additional benzoylamino group.


Physical And Chemical Properties Analysis

The physical and chemical properties of “3-Hydroxy-4-methoxyphenylacetic acid” include a melting point of 127-132 °C and a molecular weight of 182.17 . The properties of “this compound” would likely be different due to the additional benzoylamino group.

Safety and Hazards

The safety and hazards of “3-Hydroxy-4-methoxyphenylacetic acid” include that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . The safety and hazards of “2-(benzoylamino)-3-(3-hydroxy-4-methoxyphenyl)acrylic acid” could be similar or different, depending on the properties of the benzoylamino group.

properties

IUPAC Name

(E)-2-benzamido-3-(3-hydroxy-4-methoxyphenyl)prop-2-enoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15NO5/c1-23-15-8-7-11(10-14(15)19)9-13(17(21)22)18-16(20)12-5-3-2-4-6-12/h2-10,19H,1H3,(H,18,20)(H,21,22)/b13-9+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FMGRRATWBSCEBF-UKTHLTGXSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C=C(C(=O)O)NC(=O)C2=CC=CC=C2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=C(C=C(C=C1)/C=C(\C(=O)O)/NC(=O)C2=CC=CC=C2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15NO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

313.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-(benzoylamino)-3-(3-hydroxy-4-methoxyphenyl)acrylic acid
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2-(benzoylamino)-3-(3-hydroxy-4-methoxyphenyl)acrylic acid
Reactant of Route 3
2-(benzoylamino)-3-(3-hydroxy-4-methoxyphenyl)acrylic acid
Reactant of Route 4
2-(benzoylamino)-3-(3-hydroxy-4-methoxyphenyl)acrylic acid
Reactant of Route 5
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2-(benzoylamino)-3-(3-hydroxy-4-methoxyphenyl)acrylic acid
Reactant of Route 6
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2-(benzoylamino)-3-(3-hydroxy-4-methoxyphenyl)acrylic acid

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